Cas no 1261462-56-9 (2'-Methoxy-2,3,4'-trifluorobiphenyl)

• Product Name: 2'-Methoxy-2,3,4'-trifluorobiphenyl
• CAS No: 1261462-56-9
• MF: C₁₃H₉F₃O
• MW: 238.205174207687
• CID: 4991985
• Update Time: 2025-07-16

2'-Methoxy-2,3,4'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-2,3,4'-trifluorobiphenyl

• Inchi： 1S/C13H9F3O/c1-17-12-7-8(14)5-6-9(12)10-3-2-4-11(15)13(10)16/h2-7H,1H3
• InChI Key： ZPJIYLNDAPGBDK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=CC=1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Additional information on 2'-Methoxy-2,3,4'-trifluorobiphenyl

Professional Introduction to Compound with CAS No. 1261462-56-9 and Product Name: 2'-Methoxy-2,3,4'-trifluorobiphenyl

2'-Methoxy-2,3,4'-trifluorobiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261462-56-9, is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and electronic properties. This compound belongs to a class of molecules that exhibit a balance of lipophilicity and metabolic stability, making it a promising candidate for further development in drug discovery and material science applications.

The molecular structure of 2'-Methoxy-2,3,4'-trifluorobiphenyl consists of two benzene rings connected by a methoxy group at the 2-position and fluorine atoms at the 3 and 4 positions of the second ring. This arrangement imparts distinct electronic characteristics, including moderate electron-withdrawing effects from the fluorine substituents and steric hindrance due to the methoxy group. These features contribute to its potential utility as an intermediate in synthesizing more complex molecules with tailored biological activities.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability, improved metabolic stability, and increased binding affinity to biological targets. 2'-Methoxy-2,3,4'-trifluorobiphenyl is no exception and has been explored in various contexts. For instance, its derivatives have been investigated as potential scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorine atoms in the biphenyl core can modulate the electronic properties of the molecule, influencing its interactions with protein targets.

One of the most compelling aspects of 2'-Methoxy-2,3,4'-trifluorobiphenyl is its versatility in medicinal chemistry. Researchers have leveraged its structure to develop novel compounds with improved pharmacokinetic profiles. The methoxy group at the 2-position can serve as a handle for further functionalization, allowing chemists to introduce additional substituents that enhance binding affinity or selectivity. Similarly, the presence of fluorine atoms at the 3 and 4 positions provides opportunities for fine-tuning electronic effects and steric interactions.

Recent studies have highlighted the potential of 2'-Methoxy-2,3,4'-trifluorobiphenyl in developing next-generation agrochemicals. Fluorinated biphenyls are known for their ability to interact with biological receptors in pests and weeds, offering a pathway to create more effective and sustainable crop protection agents. The specific arrangement of substituents in 2'-Methoxy-2,3,4'-trifluorobiphenyl may confer advantages such as reduced environmental persistence while maintaining high efficacy against target organisms.

The synthesis of 2'-Methoxy-2,3,4'-trifluorobiphenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cross-coupling reactions between halogenated biphenyl precursors and nucleophilic substitution reactions to introduce the methoxy group. The incorporation of fluorine atoms typically involves halogen exchange or direct fluorination techniques. Advanced computational methods are often employed to predict reaction outcomes and guide synthetic strategies.

In terms of applications beyond pharmaceuticals and agrochemicals, 2'-Methoxy-2,3,4'-trifluorobiphenyl has shown promise in materials science. Its electron-deficient nature makes it suitable for use as a ligand or building block in organic electronics. For example, it has been explored in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells due to its ability to facilitate charge transport across interfaces.

The safety profile of 2'-Methoxy-2,3,4'-trifluorobiphenyl is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity under controlled conditions, further research is needed to fully understand its potential hazards. Standard safety protocols should be followed during handling and storage to minimize exposure risks. Additionally， environmental impact assessments are essential to ensure that its use does not pose long-term risks to ecosystems.

Looking ahead，the future prospects for 2'-Methoxy-2',3',4 '-trifluorobiphenyl are promising，with ongoing research aimed at expanding its utility across multiple domains。 Advances in synthetic chemistry will continue to unlock new possibilities for creating derivatives with enhanced properties，while computational modeling will help predict their behavior more accurately。 Collaborative efforts between academia，industry，and regulatory bodies will be crucial in translating these findings into practical applications that benefit society.